Cas no 922874-25-7 (1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)

• Product Name: 1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea
• CAS No: 922874-25-7
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5496874
• Update Time: 2025-08-02

1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(2-methoxyethyl)-1H-indol-3-yl]-N'-methyl-
• 1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea

• Inchi： 1S/C13H17N3O2/c1-14-13(17)15-11-9-16(7-8-18-2)12-6-4-3-5-10(11)12/h3-6,9H,7-8H2,1-2H3,(H2,14,15,17)
• InChI Key： BLHJPXWLZCATMT-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(CCOC)C=1)C=CC=C2)C(NC)=O

Additional information on 1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea

Compound CAS No. 922874-25-7: 1-(2-Methoxyethyl)-1H-indol-3-yl-3-methylurea

The compound with CAS No. 922874-25-7, known as 1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring structure, which is a heterocyclic aromatic system, and its urea functional group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

Indole derivatives have been extensively studied due to their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the methoxyethyl group in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the importance of indole-based ureas in modulating enzyme activities, particularly in the context of protein kinases, which are critical targets in cancer therapy.

The synthesis of 1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea involves a multi-step process that typically includes the formation of the indole ring followed by the introduction of the urea group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis to expedite the reaction process while maintaining high product quality.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Preclinical studies have shown that indole-containing ureas can exhibit selective inhibition against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This suggests that 1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea could be a candidate for developing drugs targeting Alzheimer's disease or other related conditions.

In addition to its pharmacological applications, this compound has also been investigated for its role in biochemical assays and as a building block in combinatorial chemistry libraries. Its structure allows for easy modification, enabling researchers to explore a wide range of structural analogs with varying biological activities. A recent publication in *Organic Letters* reported the use of this compound as a key intermediate in the synthesis of novel indole-based scaffolds for drug discovery.

The structural features of 1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea, particularly the conjugation between the indole ring and the urea group, contribute to its stability and reactivity. This makes it an ideal candidate for studying non-covalent interactions, such as hydrogen bonding and π–π stacking, which are crucial for understanding molecular recognition processes in biological systems.

Furthermore, the presence of the methoxy group introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions. This has led to its use in catalytic processes and as a ligand in organocatalysis. A study published in *Chemical Communications* highlighted its role in enhancing the efficiency of asymmetric induction reactions, showcasing its versatility beyond traditional pharmaceutical applications.

In terms of environmental impact, researchers have also examined the degradation pathways of indole-based ureas under different conditions. Understanding these processes is essential for assessing their potential risks to ecosystems and ensuring sustainable chemical practices. Recent findings suggest that this compound undergoes rapid hydrolysis under alkaline conditions, which could be beneficial for reducing its persistence in aquatic environments.

The combination of its structural complexity, biological activity, and synthetic versatility makes 1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea a valuable molecule for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and therapeutic development.